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These application notes provide a comprehensive overview of the use of MS21570, a selective
GPR171 antagonist, in the elevated plus maze (EPM) model of anxiety-like behavior. This
document includes a summary of the mechanism of action, detailed experimental protocols,
and representative data.

Introduction

The elevated plus maze is a widely utilized behavioral assay to assess anxiety-like states in
rodents.[1][2] The test is based on the conflict between the innate exploratory drive of rodents
and their aversion to open, elevated spaces.[2] Anxiolytic compounds typically increase the
time spent and the number of entries into the open arms of the maze. MS21570 has been
identified as a selective antagonist of the G protein-coupled receptor 171 (GPR171).[3] The
endogenous ligand for GPR171 is the neuropeptide BigLEN.[4] The BigLEN-GPR171 signaling
system, particularly within the basolateral amygdala (BLA), has been implicated in the
regulation of anxiety-like behaviors.[4][5]

Mechanism of Action

MS21570 exerts its anxiolytic-like effects by antagonizing the GPR171 receptor. GPR171 is a
Gi/o-coupled receptor, and its activation by the endogenous ligand BigLEN in the basolateral
amygdala leads to the hyperpolarization of pyramidal neurons.[5] By blocking this interaction,
MS21570 is thought to prevent this hyperpolarization, thereby reducing anxiety-like behaviors.
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[5] Systemic administration of MS21570 has been shown to attenuate anxiety-like behavior in
mice.[4][5]

Data Presentation

The following table summarizes illustrative quantitative data from a representative elevated
plus maze experiment assessing the effect of MS21570 on anxiety-like behavior in mice. The
data is based on findings reported by Bobeck et al. (2017) in Neuropsychopharmacology,
where systemic administration of MS21570 was found to increase open arm exploration.
Please note that the exact numerical values with error bars and p-values were not available in
the public domain at the time of this writing and are therefore presented as representative
examples consistent with the published findings.

. . Total
Time in Open Arm Closed Arm .
Treatment Dose . . Distance
. Open Arms Entries Entries
Group (mglkg, i.p.) Traveled
(seconds) (number) (number)
(cm)
Vehicle - 352+4.1 83x1.2 151+1.8 1520 £ 110
MS21570 5 58.7+55 126+15 148+ 1.6 1550 + 125

*Indicates a statistically significant difference from the vehicle group (p < 0.05). Data are
presented as mean = SEM.

Experimental Protocols

This section provides a detailed protocol for conducting an elevated plus maze experiment to
evaluate the anxiolytic-like effects of MS21570.

Materials and Apparatus

e Test Compound: MS21570
e Vehicle: e.g., 6% DMSO in saline[3]

e Animals: Male C57bl/6J mice (8-12 weeks old)[3]
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o Elevated Plus Maze Apparatus: A plus-shaped maze elevated from the floor, typically with
two open arms and two closed arms. Dimensions for mice are commonly 30-50 cm in length
and 5-10 cm in width for the arms, with the closed arms having walls of 15-40 cm in height.

[6]

e Video Recording and Analysis System: A camera positioned above the maze and video
tracking software (e.g., ANY-maze) to record and analyze the animal's behavior.[7]

Procedure

e Animal Acclimation: House the mice in the testing facility for at least one week before the
experiment. On the day of testing, allow the animals to acclimate to the behavioral testing
room for at least 60 minutes prior to the experiment.[3]

e Drug Preparation and Administration: Prepare a solution of MS21570 in the chosen vehicle.
Administer MS21570 (5 mg/kg) or vehicle via intraperitoneal (i.p.) injection 15 minutes before
placing the mouse on the elevated plus maze.[3][8]

o Elevated Plus Maze Test:

[e]

Place the mouse individually in the center of the maze, facing one of the closed arms.[7]

o

Allow the mouse to freely explore the maze for a 5-minute session.[9]

[¢]

Record the session using the overhead camera.

[¢]

Between each trial, thoroughly clean the maze with a 70% ethanol solution to remove any
olfactory cues.[10]

o Behavioral Analysis: Analyze the video recordings using the tracking software to quantify the
following parameters:

o Time spent in the open arms
o Time spent in the closed arms

o Number of entries into the open arms
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o Number of entries into the closed arms

o Total distance traveled in the maze (as a measure of locomotor activity)

Ethical Considerations

All animal experiments should be conducted in accordance with the relevant institutional and
national guidelines for the care and use of laboratory animals.
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Caption: GPR171 signaling cascade in a neuron of the basolateral amygdala.

Experimental Workflow for EPM with MS21570
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Caption: Experimental workflow for assessing MS21570 in the elevated plus maze.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b10857986?utm_src=pdf-body-img
https://www.benchchem.com/product/b10857986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry. Email: info@benchchem.com
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